Cas no 78756-03-3 (Flumazenil EP Impurity E)

• Product Name: Flumazenil EP Impurity E
• CAS No: 78756-03-3
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 1081054
• PubChem ID: 127597
• Update Time: 2025-04-20

Flumazenil EP Impurity E Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[1,5-a][1,4] benzodiazepine-3-carboxylic acid, 5,6-dihydro-5-methyl-6 -oxo-, ethyl ester
• Ethyl 5-Methyl-6-oxo-5,6-dihydro- 4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• Ethyl 5-Methyl-6-oxo-5,6-dihydro- 4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• Ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo(1,5-a) (1,4)-benzodiazepine-3-carboxylate
• ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][ 1,4]benzodiazepine-3-carboxylate
• DESFLUORO FLUMAZENIL
• BDBM50034831
• DTXSID10999991
• AKOS040749315
• 4H-Imidazo(1,5-a)(1,4)benzodiazepine-3-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-, ethyl ester
• 5-Methyl-6-oxo-5,6-dihydro-4H-2,5,10b-triaza-benzo[e]azulene-3-carboxylic acid ethyl ester
• Ro 14-7437
• UNII-PP61C9NWB0
• ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• SCHEMBL7327790
• ethyl 5,6-dihydro-5-methyl-6-oxo-4-H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• DESFLUORO FLUMAZENIL [USP IMPURITY]
• ETHYL 5,6-DIHYDRO-5-METHYL-6-OXO-4H-IMIDAZO(1,5-A)(1,4)BENZODIAZEPINE-3-CARBOXYLATE
• ethyl 5-methyl-6-oxo-5,6-dihydro-4h-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate
• FLUMAZENIL IMPURITY E [EP IMPURITY]
• Ro-14-7437
• ethyl 5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• HNGRWUCKESPKRC-UHFFFAOYSA-N
• HY-116859
• PP61C9NWB0
• Ethyl 5-methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• CS-0066702
• ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]-benzodiazepine-3-carboxylate
• RO-147437
• CHEMBL267665
• ETHYL 5-METHYL-6-OXO-5,6-DIHYDRO-4H-BENZO(F)IMIDAZO(1,5-A)(1,4)DIAZEPINE-3-CARBOXYLATE
• DA-67250
• 4H-Imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-, ethyl ester; Ethyl 5-Methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate; Ro 14-7437; Imp. E (EP)
• Flumazenil EP Impurity E

• Inchi： 1S/C15H15N3O3/c1-3-21-15(20)13-12-8-17(2)14(19)10-6-4-5-7-11(10)18(12)9-16-13/h4-7,9H,3,8H2,1-2H3
• InChI Key： HNGRWUCKESPKRC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N2C=NC(C(=O)OCC)=C2CN1C

Computed Properties

• Exact Mass: 285.11100
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.43000
• LogP: 1.57250

Flumazenil EP Impurity E Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines